![molecular formula C13H16 B106171 1-Ethynyl-4-pentylbenzene CAS No. 79887-10-8](/img/structure/B106171.png)
1-Ethynyl-4-pentylbenzene
Overview
Description
1-Ethynyl-4-pentylbenzene, also known as this compound, is a useful research compound. Its molecular formula is C13H16 and its molecular weight is 172.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Polymerization and Material Properties
On-surface Polymerization : 1-Ethynyl-4-pentylbenzene, as part of the family of ethynylbenzene derivatives, has been studied for its polymerization properties. For instance, the polymerization of 1,4-diethynylbenzene on copper surfaces has been explored, revealing the formation of disordered covalent networks and indicating diverse coupling reactions (Eichhorn, Heckl, & Lackinger, 2013).
Thermal and Chiro-Optical Properties : The polymerization of this compound and related compounds has been synthesized to study their thermal and chiro-optical properties. These studies reveal the impact of bulky side groups on the stability and optical properties of polyacetylenes (Cataldo, Ursini, & Angelini, 2009).
Electronic and Photophysical Properties
Semiconducting Applications : Ethynylbenzene derivatives like this compound have been used in synthesizing semiconducting materials, such as in the study of 2,6,9,10-tetrakis(phenylethynyl)anthracene derivatives, to understand their electronic and photophysical properties (Hur et al., 2011).
Catalytic Applications in Synthesis : Ethynylbenzene derivatives are explored as catalysts in chemical reactions. A study focused on using terminal alkynes like this compound as catalysts for acetalization and esterification reactions demonstrates their potential in chemical synthesis (Sekerová, Vyskočilová, Červený, & Sedláček, 2019).
Photoinduced Reactions and Photophysical Properties : Ethynylbenzene derivatives are useful in photoinduced reactions. For instance, the study of microwave-assisted photooxidation of sulfoxides using ethynylbenzene as a photosensitizer highlights its role in enhancing photochemical reactions (Matsukawa et al., 2021).
Formation of Polycyclic Aromatic Hydrocarbons : Ethynylbenzene derivatives contribute to the formation of polycyclic aromatic hydrocarbons (PAHs) in low-temperature environments. This process involves successive ethynyl radical additions, as described in a computational study (Mebel, Kislov, & Kaiser, 2008).
Safety and Hazards
Properties
IUPAC Name |
1-ethynyl-4-pentylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16/c1-3-5-6-7-13-10-8-12(4-2)9-11-13/h2,8-11H,3,5-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APGNXGIUUTWIRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80379403 | |
Record name | 1-Ethynyl-4-pentylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80379403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
79887-10-8 | |
Record name | 4-Pentylphenylacetylene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79887-10-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethynyl-4-pentylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80379403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Pent-1-yl)phenylacetylene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the presence of bulky side groups, like the pentyl group in 1-ethynyl-4-pentylbenzene, affect the properties of polyacetylenes?
A1: Research suggests that bulky side groups in polyacetylenes, such as the pentyl group in poly(this compound) (PEPB), significantly improve their thermal stability []. This is attributed to the steric hindrance provided by these groups, which hinders the close packing of polymer chains and increases the energy required for thermal degradation. Furthermore, the study indicated that increasing the bulkiness of the side groups also enhances the char-forming tendency of these polymers []. This is beneficial for applications requiring materials with high thermal resistance.
Q2: Can the chirality of the solvent influence the conformation of polyacetylenes synthesized from monomers like this compound?
A2: Interestingly, studies have shown that polyacetylenes with bulky side groups, including PEPB, can adopt a helical configuration when dissolved in chiral solvents like α (-)pinene and α (+)pinene []. This conformational change is evidenced by the observed changes in the specific optical rotation of the chiral solvent upon dissolving the polymer, a phenomenon not observed with non-polymeric compounds like toluene or atactic polystyrene []. This suggests a unique interaction between the chiral solvent and the polymer, inducing a preferred helical sense in the polymer backbone.
Q3: Can this compound be used to create light-emitting polymers?
A3: Yes, this compound has been utilized as a co-monomer in the synthesis of light-emitting poly(phenylacetylene)s []. Researchers successfully copolymerized this compound with 9-(4-ethynylphenyl)carbazole (CzPA) to create polymers with pendant carbazole groups []. These polymers exhibited fluorescence originating from the carbazole units, highlighting the potential of using this compound in the design of luminescent materials [].
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